![molecular formula C17H26N2O5S B3607262 N-[2-(1-azepanyl)-2-oxoethyl]-2,5-dimethoxy-N-methylbenzenesulfonamide](/img/structure/B3607262.png)
N-[2-(1-azepanyl)-2-oxoethyl]-2,5-dimethoxy-N-methylbenzenesulfonamide
Overview
Description
“N-[2-(1-Azepanyl)-2-oxoethyl]-2,5-dimethoxy-N-methylbenzenesulfonamide” is a chemical compound with the molecular formula C17H26N2O5S . It is a member of azepanes, which are saturated seven-membered carbocycles where one carbon atom is replaced with a nitrogen atom .
Synthesis Analysis
The synthesis of azepane-based compounds, such as the one , is a topic of significant interest and represents a continuous challenge for synthetic organic chemists . The synthesis of the azepane ring is based on different synthetic approaches such as ring-closing reactions, ring-expansion reactions of cyclic compounds, and multistep sequences .Molecular Structure Analysis
The molecular structure of this compound is characterized by an azepane ring, which is a seven-membered ring structure containing one nitrogen atom . The exact structure and arrangement of atoms within the molecule can be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Azepane-based compounds are known for their diverse biological activities, which can include anti-cancer, antimicrobial, anti-Alzheimer’s disease, and anticonvulsant activity . The specific chemical reactions that this compound undergoes would depend on the conditions and reagents present.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined through various laboratory techniques. Unfortunately, the specific physical and chemical properties of “N-[2-(1-azepanyl)-2-oxoethyl]-2,5-dimethoxy-N-methylbenzenesulfonamide” are not provided in the search results .Scientific Research Applications
- Application : The compound can be employed in the preparation of peptides and their mimetics, which play a crucial role in cell biology. These low molecular weight peptides can cross biological barriers and are less susceptible to protease attacks .
- Application : By derivatizing biomolecules, researchers can enhance their properties. The compound can contribute to the design and synthesis of selective, high-affinity ligands by replacing peptide portions with nonpeptide structures .
- Application : Researchers can explore the compound’s potential as a building block for novel ligands, drug candidates, or chemical probes targeting specific biological pathways .
- Application : The compound might find use in functionalizing surfaces, such as modifying nanoparticles, polymers, or biomaterials, due to its unique chemical structure .
- Application : Researchers can study the compound’s electronic properties, intermolecular interactions, and binding affinities using density functional theory (DFT) calculations .
Peptide Synthesis and Mimetics
Biologically Relevant Peptide Derivatives
Chemical Biology and Drug Discovery
Materials Science and Surface Modification
Computational Chemistry and Molecular Modeling
Organic Synthesis and Medicinal Chemistry
Future Directions
properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-oxoethyl]-2,5-dimethoxy-N-methylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O5S/c1-18(13-17(20)19-10-6-4-5-7-11-19)25(21,22)16-12-14(23-2)8-9-15(16)24-3/h8-9,12H,4-7,10-11,13H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGLIZMCNYVAXGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCCCCC1)S(=O)(=O)C2=C(C=CC(=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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